Cas no 1092522-75-2 ([12]Cycloparaphenylene)
[12]Cycloparaphenylene Chemical and Physical Properties
Names and Identifiers
-
- <>Cycloparaphenylene
- [12]Cycloparaphenylene
- [12]CPP
- Tridecacyclo[44.2.2.22,5.26,9.210,13.214,17.218,21.222,25.226,29.230,33.234,37.238,41.242,45]doheptaconta-1,3,5,7,9,11,13,15,17,19,21,23,25,27,29,31,33,35,37,39,41,43,45,47,49,51,53,55,57,59,61,63,65,67,69,71-hexatriacontaene
- AAFTYBVDGIFJMP-UHFFFAOYSA-N
-
- MDL: MFCD20265583
- Inchi: 1S/C72H48/c1-2-50-4-3-49(1)51-5-7-53(8-6-51)55-13-15-57(16-14-55)59-21-23-61(24-22-59)63-29-31-65(32-30-63)67-37-39-69(40-38-67)71-45-47-72(48-46-71)70-43-41-68(42-44-70)66-35-33-64(34-36-66)62-27-25-60(26-28-62)58-19-17-56(18-20-58)54-11-9-52(50)10-12-54/h1-48H/b51-49-,52-50-,55-53-,56-54-,59-57-,60-58-,63-61-,64-62-,67-65-,68-66-,71-69-,72-70-
- InChI Key: AAFTYBVDGIFJMP-FVNKVCGGSA-N
- SMILES: C12C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C(C([H])=C1[H])=C1C([H])=C([H])C=2C([H])=C1[H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 72
- Rotatable Bond Count: 0
- Complexity: 2490
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.0E-13 g/L) (25 ºC),
[12]Cycloparaphenylene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031972-10mg |
[12]Cycloparaphenylene |
1092522-75-2 | 90% | 10mg |
¥6807 | 2023-09-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805975-10mg |
1092522-75-2 | 90% | 10mg |
¥6,579.00 | 2022-09-29 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2449-10mg |
[12]Cycloparaphenylene |
1092522-75-2 | 90.0%(LC) | 10mg |
¥7500.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C2449-10MG |
[12]Cycloparaphenylene |
1092522-75-2 | >90.0%(HPLC) | 10mg |
¥6750.00 | 2024-04-18 | |
| abcr | AB331705-10 mg |
[12]Cycloparaphenylene, 90%; . |
1092522-75-2 | 90% | 10mg |
€1283.30 | 2023-06-21 | |
| BAI LING WEI Technology Co., Ltd. | C2449-10MG |
[12]Cycloparaphenylene |
1092522-75-2 | 90.0%(LC) | 10MG |
¥ 7500 | 2022-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1269178-10mg |
[12]Cycloparaphenylene |
1092522-75-2 | 98% | 10mg |
¥11401.00 | 2024-08-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C64940-10mg |
[12]Cycloparaphenylene |
1092522-75-2 | 90% | 10mg |
¥7600.0 | 2024-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2449-10mg |
[12]Cycloparaphenylene |
1092522-75-2 | 90.0%(LC) | 10mg |
¥7500.0 | 2023-09-02 | |
| abcr | AB331705-10mg |
[12]Cycloparaphenylene, 90%; . |
1092522-75-2 | 90% | 10mg |
€1190.40 | 2025-04-22 |
[12]Cycloparaphenylene Suppliers
[12]Cycloparaphenylene Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on [12]Cycloparaphenylene
Recent Advances in [12]Cycloparaphenylene and Related Compound 1092522-75-2: A Research Briefing
The chemical compound 1092522-75-2 and the nanohoop structure [12]Cycloparaphenylene ([12]CPP) have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel materials and drug delivery systems due to their unique structural and electronic properties. This briefing synthesizes the latest research findings, focusing on their synthesis, applications, and potential therapeutic uses.
[12]Cycloparaphenylene, a member of the cycloparaphenylene family, is characterized by its macrocyclic structure composed of twelve para-linked benzene rings. This configuration imparts remarkable optoelectronic properties, making it a candidate for applications in organic electronics and supramolecular chemistry. Recent studies have explored its ability to encapsulate small molecules, suggesting potential uses in drug delivery and molecular recognition.
Compound 1092522-75-2, though less extensively studied, has emerged as a key intermediate in the synthesis of complex organic molecules. Its role in facilitating the construction of carbon-rich architectures has been highlighted in several recent publications. Researchers have utilized this compound to develop new methodologies for carbon-carbon bond formation, which are critical in the synthesis of pharmaceuticals and advanced materials.
A groundbreaking study published in Nature Chemistry demonstrated the use of [12]CPP as a molecular template for the precise assembly of fullerene derivatives. The research team reported that [12]CPP's rigid, cyclic structure allows for the controlled positioning of fullerene molecules, enabling the creation of well-defined nanostructures with potential applications in photovoltaics and nanotechnology.
In parallel, investigations into 1092522-75-2 have revealed its utility in catalytic processes. A recent Journal of the American Chemical Society article detailed its application in palladium-catalyzed cross-coupling reactions, which are fundamental to the synthesis of bioactive compounds. The study underscored the compound's stability and reactivity under various conditions, making it a valuable tool in medicinal chemistry.
The therapeutic potential of [12]CPP is also under exploration. Preliminary studies indicate that its cavity can host drug molecules, enhancing their solubility and bioavailability. This property is particularly promising for the delivery of hydrophobic drugs, addressing a major challenge in pharmaceutical development. Researchers are now investigating the biocompatibility and toxicity profiles of [12]CPP to assess its suitability for clinical applications.
Looking ahead, the integration of 1092522-75-2 and [12]CPP into multidisciplinary research holds immense promise. Their unique properties could revolutionize drug delivery systems, organic electronics, and materials science. Future studies are expected to focus on scaling up synthesis methods, optimizing their functionalization, and exploring novel applications in biomedicine and beyond.
In conclusion, the latest research on 1092522-75-2 and [12]Cycloparaphenylene underscores their transformative potential in chemical biology and pharmaceuticals. As scientists continue to unravel their properties and applications, these molecules are poised to play a pivotal role in advancing both fundamental science and industrial innovation.
1092522-75-2 ([12]Cycloparaphenylene) Related Products
- 3779-61-1(trans-b-Ocimene)
- 13877-91-3(b-Ocimene (>90%))
- 56315-18-5(1,3,6-Heptatriene, 3-methyl-)
- 54848-31-6(1,3,5-Cycloheptatriene, 7-(4-methylene-2,5-cyclohexadien-1-ylidene)-)
- 27949-51-5(1,3,5-Cycloheptatriene,7,7'-(2,5-cyclohexadiene-1,4-diylidene)bis- (9CI))
- 27400-72-2(1,3,?-Octatriene,3,7-dimethyl-, (3E)-)
- 145428-57-5(1,4-Cyclohexadiene, 3-(1-methylethylidene)-)
- 927-02-6(2,5-Heptadiene, 2,6-dimethyl-4-methylene-)
- 3217-87-6(1,4-Cyclohexadiene,3-methylene-)
- 3338-55-4(1,3,6-Octatriene,3,7-dimethyl-, (3Z)-)